Cas no 2228314-35-8 (3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228314-35-8
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5570088
• PubChem ID: 165641519
• Update Time: 2025-10-29

3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione
• 2228314-35-8
• EN300-2001953

• Inchi： 1S/C8H13N3O2S/c1-11-8(7(9)4-10-11)6-2-3-14(12,13)5-6/h4,6H,2-3,5,9H2,1H3
• InChI Key： JAKFMBONGZZNHL-UHFFFAOYSA-N
• SMILES： S1(CCC(C2=C(C=NN2C)N)C1)(=O)=O

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione

Introduction to 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2228314-35-8)

3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228314-35-8, represents a novel heterocyclic scaffold with potential applications in drug discovery and therapeutic development. The molecular framework of this compound integrates multiple pharmacophoric elements, including an amino-substituted pyrazole ring and a thiolane dione moiety, which are known to contribute to its biological activity and interact with various biological targets.

The pyrazole core is a well-documented pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to modulate enzyme activity and receptor binding. In particular, the presence of an amino group at the 4-position of the pyrazole ring enhances its potential for further functionalization, enabling the development of derivatives with tailored biological properties. The thiolane-1,1-dione component introduces additional reactive sites that can participate in covalent bonding or undergo chemical transformations, making this compound a versatile intermediate in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between such heterocyclic compounds and biological macromolecules. Studies suggest that the 4-amino-1-methyl-1H-pyrazol-5-yl substituent in 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione can engage with specific amino acid residues in protein targets, potentially leading to inhibitory or modulatory effects. This has opened up new avenues for investigating its role in modulating pathways associated with inflammation, metabolism, and cellular signaling.

The synthesis of 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione presents unique challenges due to the complexity of its molecular architecture. However, modern synthetic methodologies have enabled efficient construction of this scaffold, leveraging transition-metal-catalyzed reactions and multi-step organic transformations. The introduction of the thiolane dione moiety has been particularly challenging but rewarding, as it provides a platform for further derivatization and optimization.

In the realm of drug discovery, 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione has been explored as a potential lead compound for developing novel therapeutics. Preliminary studies have highlighted its inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. The pyrazole moiety is particularly noteworthy for its role in disrupting protein-protein interactions or inhibiting kinases, while the thiolane dione group offers opportunities for redox-sensitive drug design.

The pharmacokinetic properties of this compound are also under investigation. The balance between lipophilicity and polarizability influences its absorption, distribution, metabolism, and excretion (ADME) profiles. Researchers are employing high-throughput screening techniques to identify derivatives with improved pharmacokinetic characteristics while maintaining or enhancing biological activity.

Furthermore, the structural features of 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione make it an attractive candidate for developing prodrugs or targeted delivery systems. By incorporating additional functional groups or linking it to biomaterials such as polymers or nanoparticles, researchers aim to enhance its bioavailability and specificity for target tissues.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-1lambda6-thiolane-1,1-dione. Predictive models have been trained on large datasets to forecast biological activity and optimize synthetic routes, streamlining the development pipeline from hit identification to lead optimization.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological systems and could guide the design of next-generation therapeutics.

In conclusion,3-(4-amino-l-methyl-lH-pyrazol-l -5-yI)-l lambda 6 -thiolane-l ,l -dione (CAS No. 2228314 -35 -8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable tool for developing novel treatments across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve，this compound is poised to play a pivotal role in advancing therapeutic strategies.